Cas no 62294-05-7 (1H-Pyrazole, 1-[(4-chlorophenyl)methyl]-4-nitro-3-(oxiranylmethoxy)-)

• Product Name: 1H-Pyrazole, 1-[(4-chlorophenyl)methyl]-4-nitro-3-(oxiranylmethoxy)-
• CAS No: 62294-05-7
• MF: C₁₃H₁₂ClN₃O₄
• MW: 309.705081939697
• CID: 450467
• PubChem ID: 71387836
• Update Time: 2025-04-19

1H-Pyrazole, 1-[(4-chlorophenyl)methyl]-4-nitro-3-(oxiranylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-[(4-chlorophenyl)methyl]-4-nitro-3-(oxiranylmethoxy)-
• 1-[(4-chlorophenyl)methyl]-4-nitro-3-(oxiran-2-ylmethoxy)pyrazole
• DTXSID10809940
• 62294-05-7
• 1-[(4-Chlorophenyl)methyl]-4-nitro-3-[(oxiran-2-yl)methoxy]-1H-pyrazole

• Inchi： 1S/C13H12ClN3O4/c14-10-3-1-9(2-4-10)5-16-6-12(17(18)19)13(15-16)21-8-11-7-20-11/h1-4,6,11H,5,7-8H2
• InChI Key： ZOFGQCAHDPYFCS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=C(C(=N1)OCC1CO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 309.05176
• Monoisotopic Mass: 309.0516336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• PSA: 82.72